Cas no 1275235-29-4 (7-Chloro-3-phenyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-Chloro-3-phenyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1275235-29-4
• MF: C₁₅H₁₄ClN
• MW: 243.731362819672
• CID: 5217017
• PubChem ID: 55111266
• Update Time: 2023-08-26

7-Chloro-3-phenyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-phenyl-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 7-chloro-1,2,3,4-tetrahydro-3-phenyl-
• 7-Chloro-3-phenyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C15H14ClN/c16-14-7-6-12-9-15(17-10-13(12)8-14)11-4-2-1-3-5-11/h1-8,15,17H,9-10H2
• InChI Key： YVATUSNBEIZRFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CNC(C1C=CC=CC=1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines